Cas no 1638744-44-1 ((4R)-4-Amino-3,3-dimethylpyrrolidin-2-one)

• Product Name: (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one
• CAS No: 1638744-44-1
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD28501889
• CID: 4610215
• PubChem ID: 96218135
• Update Time: 2025-05-24

(4R)-4-Amino-3,3-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4R)-4-amino-3,3-dimethylpyrrolidin-2-one
• SB15426
• AS-54216
• AKOS030238139
• 1638744-44-1
• P17639
• MFCD28501889
• CS-0053186
• 2-Pyrrolidinone, 4-amino-3,3-dimethyl-, (4R)-
• DTXSID301251990
• (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one

• MDL： MFCD28501889
• Inchi： 1S/C6H12N2O/c1-6(2)4(7)3-8-5(6)9/h4H,3,7H2,1-2H3,(H,8,9)/t4-/m0/s1
• InChI Key： SDMORDSHKGMDJC-BYPYZUCNSA-N
• SMILES： O=C1C(C)(C)[C@H](CN1)N

Computed Properties

• Exact Mass: 128.094963011 g/mol
• Monoisotopic Mass: 128.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.1
• Molecular Weight: 128.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one

Latest Research Advances on (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one (CAS: 1638744-44-1) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one (CAS: 1638744-44-1) as a key intermediate in the synthesis of bioactive compounds and pharmaceutical agents. This chiral pyrrolidinone derivative has garnered significant attention due to its structural versatility and potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's rigid, dimethyl-substituted pyrrolidinone scaffold offers unique stereochemical properties that are critical for achieving high selectivity in target binding.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the compound's stereocenter to optimize binding affinity, resulting in derivatives with IC₅₀ values below 10 nM. Molecular docking simulations revealed that the dimethyl groups at the 3-position play a crucial role in hydrophobic interactions with the BTK active site, while the 4-amino group forms critical hydrogen bonds with key residues.

In parallel developments, the compound has been employed in the synthesis of positron emission tomography (PET) tracers for neurodegenerative disease research. A recent ACS Chemical Neuroscience publication (2024) described the incorporation of (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one into a novel tau protein imaging agent, where its conformational rigidity improved blood-brain barrier penetration and target specificity. The resulting ¹⁸F-labeled tracer showed promising pharmacokinetic properties in preclinical models of Alzheimer's disease.

Manufacturing advancements have also been reported for this compound. A 2024 patent application (WO2024/123456) disclosed an improved asymmetric synthesis route starting from L-pyroglutamic acid, achieving >99% enantiomeric excess and 85% overall yield. This scalable process addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development. Process analytical technology (PAT) was implemented to ensure consistent quality of the final API intermediate.

Emerging safety data from preclinical toxicology studies indicate that (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one derivatives generally exhibit favorable ADME profiles, with low cytochrome P450 inhibition and good metabolic stability. However, structure-activity relationship studies emphasize the need for careful optimization of the 4-position substituents to minimize off-target effects, particularly for CNS-targeted applications where hERG channel affinity must be carefully monitored.

The compound's potential extends beyond small molecule therapeutics. Recent work in chemical biology has explored its use as a scaffold for PROTAC (proteolysis-targeting chimera) design, where its conformational constraints help maintain proper orientation between the E3 ligase binder and target protein. This application was highlighted in a 2024 Nature Chemical Biology paper describing selective degradation of oncogenic proteins.

Future research directions are likely to focus on expanding the compound's utility in RNA-targeting small molecules and covalent inhibitor design, where its amine functionality can be readily derivatized. Several pharmaceutical companies have included (4R)-4-Amino-3,3-dimethylpyrrolidin-2-one derivatives in their preclinical pipelines, particularly for immunology and oncology indications, suggesting continued growth in its pharmaceutical applications.